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Compound of Interest

Compound Name: N6-Me-rA phosphoramidite

Cat. No.: B3338691

Researchers and drug development professionals handling N6-Me-rA phosphoramidite must
adhere to stringent safety and disposal protocols to ensure a secure laboratory environment
and regulatory compliance. This guide provides essential, step-by-step logistical information for
the proper disposal of N6-Me-rA phosphoramidite, reinforcing our commitment to being a
trusted partner in laboratory safety and chemical handling.

Key Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of N6-Me-rA
phosphoramidite is fundamental to its safe handling and disposal. The following table
summarizes key quantitative data for this compound.
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Property Value Reference
Chemical Formula C47H64ANT7O7PSI [1112]
Molecular Weight 898.1 g/mol [1][2]
CAS Number 588698-79-7 [1][2]
Purity =295% [2]
Appearance Solid [1]
Sparingly soluble in DMSO (1-
Solubility 10 mg/ml), Soluble in Ethanol [1]
(210 mg/ml)
Storage Temperature -20°C [11[2]
Stability > 4 years (at -20°C) [1]

Hazard Identification and Safety Precautions

While some safety data sheets for similar phosphoramidite compounds, such as N6-Methyl-dA
phosphoramidite, indicate that it is not classified as a hazardous substance, it is crucial to treat
all chemical waste with caution.[3] Another Safety Data Sheet for a related compound suggests
it may be harmful if swallowed, in contact with skin, or inhaled, and can cause eye irritation.
Therefore, adherence to the following personal protective equipment (PPE) guidelines is
mandatory:

o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Use chemical-resistant gloves.
o Body Protection: Alab coat or apron is required to prevent skin contact.

o Respiratory Protection: In situations where dust may be generated, ensure adequate
ventilation or use respiratory protection.
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Step-by-Step Disposal Protocol for N6-Me-rA
Phosphoramidite

This protocol provides a clear, sequential process for the safe disposal of N6-Me-rA
phosphoramidite waste, from initial collection to final handover for disposal.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired N6-Me-rA phosphoramidite powder in its original container or
a clearly labeled, dedicated waste container.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be placed in
a separate, sealed plastic bag or a designated solid waste container.

e Liquid Waste:

o Solutions containing N6-Me-rA phosphoramidite should be collected in a compatible,
leak-proof container. Given its solubility, ethanol can be used to rinse containers, and this
rinsate must also be collected as hazardous waste.

o Do not mix phosphoramidite waste with other chemical waste streams unless compatibility
has been confirmed.

2. Waste Container Labeling:
o All waste containers must be clearly labeled with "Hazardous Waste."

e The label must include:

o

The full chemical name: "N6-Me-rA phosphoramidite”

o

The approximate quantity of waste.

o

The date of waste generation.

[¢]

The name of the principal investigator or lab group.
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3. In-Lab Storage:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Keep containers tightly sealed to prevent the release of dust or vapors and to protect the
moisture-sensitive phosphoramidite from degradation.

» Store in a cool, dry location, away from direct sunlight and incompatible materials.
4. Scheduling Waste Pickup:

o Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to schedule a pickup.

e Do not attempt to dispose of N6-Me-rA phosphoramidite waste down the drain or in the
regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of N6-Me-rA phosphoramidite waste.
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Disposal Workflow for N6-Me-rA Phosphoramidite
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
N6-Me-rA phosphoramidite, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. N6-Me-rA Phosphoramidite, 588698-79-7 | BroadPharm [broadpharm.com]

3. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of N6-Me-rA
Phosphoramidite: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3338691#n6-me-ra-phosphoramidite-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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